3-Amino-4-methylphenylboronic acid
Overview
Description
3-Amino-4-methylphenylboronic acid is a chemical compound with the molecular formula C7H10BNO2 . It has an average mass of 150.971 Da and a monoisotopic mass of 151.080460 Da .
Synthesis Analysis
The synthesis of 3-Amino-4-methylphenylboronic acid and similar compounds often involves the use of pinacol boronic esters . Protodeboronation of these esters is a key step in the synthesis process . The Suzuki-Miyaura coupling reaction is another common method used in the synthesis of boronic acids .
Molecular Structure Analysis
The molecular structure of 3-Amino-4-methylphenylboronic acid consists of a benzene ring substituted with an amino group, a methyl group, and a boronic acid group .
Chemical Reactions Analysis
3-Amino-4-methylphenylboronic acid is often used in Suzuki-Miyaura cross-coupling reactions . These reactions are widely used in organic chemistry for the formation of carbon-carbon bonds .
Physical And Chemical Properties Analysis
3-Amino-4-methylphenylboronic acid is a solid substance with a density of 1.2±0.1 g/cm3 . It has a boiling point of 367.6±52.0 °C at 760 mmHg and a vapor pressure of 0.0±0.9 mmHg at 25°C . The compound has a molar refractivity of 41.5±0.4 cm3 and a molar volume of 126.6±5.0 cm3 .
Scientific Research Applications
Suzuki-Miyaura Cross-Coupling Reactions
3-Amino-4-methylphenylboronic acid: is a valuable reagent in the Suzuki-Miyaura cross-coupling reactions, which are pivotal in creating carbon-carbon bonds in organic synthesis. This reaction is widely applied due to its mild conditions and the ability to couple a variety of different functional groups. The boronic acid acts as a nucleophilic partner, transferring its organic group to a metal catalyst, typically palladium, which then forms a new bond with an electrophilic organic halide .
Sensing Applications
Boronic acids, including 3-Amino-4-methylphenylboronic acid , have unique interactions with diols and Lewis bases such as fluoride or cyanide anions. These interactions make them excellent candidates for sensing applications. They can be used in both homogeneous assays and heterogeneous detection systems to identify the presence of various analytes .
Biological Labelling and Protein Modification
The compound’s ability to form stable complexes with diols also allows it to be used in biological labelling and protein modification. This application is crucial for studying protein function and interaction, as well as for developing targeted drug delivery systems .
Separation Technologies
In separation technologies, 3-Amino-4-methylphenylboronic acid can be utilized for the selective binding and separation of glycoproteins and other diol-containing biomolecules. This is particularly useful in the purification processes of biological samples .
Development of Therapeutics
The interaction of boronic acids with biological molecules opens up possibilities for the development of therapeutics. For example, they can be used to inhibit enzymes or interfere with biological pathways, providing a pathway for the development of new drugs .
Analytical Methods
3-Amino-4-methylphenylboronic acid: can be incorporated into microparticles and polymers that are used in analytical methods. These materials can help in the controlled release of substances like insulin, making them valuable in medical research and treatment .
Electrophoresis of Glycated Molecules
This compound is also used in the electrophoresis of glycated molecules, which is an important technique for the analysis of blood sugar levels and the monitoring of diabetes .
Material Science
Lastly, 3-Amino-4-methylphenylboronic acid finds application in material science, where it can be used as a building block for creating new materials with specific properties, such as responsiveness to biological stimuli or environmental changes .
Safety and Hazards
3-Amino-4-methylphenylboronic acid is classified as a warning substance . It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin or eye irritation persists .
Mechanism of Action
Mode of Action
3-Amino-4-methylphenylboronic acid is a type of organoboron compound. These compounds are widely used in Suzuki-Miyaura cross-coupling reactions . In these reactions, the boronic acid acts as a nucleophile, forming a new carbon-carbon bond with an electrophilic organic group via a palladium catalyst .
Biochemical Pathways
The suzuki-miyaura cross-coupling reactions in which organoboron compounds participate can lead to the formation of various biologically active compounds . These compounds can then interact with different biochemical pathways, depending on their specific structures and properties.
Result of Action
The products of suzuki-miyaura cross-coupling reactions involving organoboron compounds can have various biological effects, depending on their specific structures and properties .
Action Environment
The action, efficacy, and stability of 3-Amino-4-methylphenylboronic acid can be influenced by various environmental factors. For example, the efficiency of Suzuki-Miyaura cross-coupling reactions can be affected by factors such as temperature, solvent, and the presence of a suitable catalyst .
properties
IUPAC Name |
(3-amino-4-methylphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BNO2/c1-5-2-3-6(8(10)11)4-7(5)9/h2-4,10-11H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLTGUDDQNWJILD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)C)N)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00372254 |
Source
|
| Record name | 3-AMINO-4-METHYLPHENYLBORONIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00372254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-methylphenylboronic acid | |
CAS RN |
22237-12-3 |
Source
|
| Record name | 3-AMINO-4-METHYLPHENYLBORONIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00372254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Amino-4-methylbenzeneboronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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